Cas no 61103-74-0 (Hexanal, 2-(2-hydroxypropyl)-5-methyl-)

• Product name: Hexanal, 2-(2-hydroxypropyl)-5-methyl-
• CAS No: 61103-74-0
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 491771
• PubChem ID: 71399318

Hexanal, 2-(2-hydroxypropyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-(2-hydroxypropyl)-5-methyl-
• 2-(2-hydroxypropyl)-5-methylhexanal
• DTXSID40820688
• 61103-74-0

• Inchi： InChI=1S/C10H20O2/c1-8(2)4-5-10(7-11)6-9(3)12/h7-10,12H,4-6H2,1-3H3
• InChI Key： ZZHMUACYSGWLST-UHFFFAOYSA-N
• SMILES： CC(C)CCC(CC(C)O)C=O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3